Cas no 21175-18-8 (1-phenyl-4-[(e)-2-phenylethenyl]benzene)

• Product Name: 1-phenyl-4-[(e)-2-phenylethenyl]benzene
• CAS No: 21175-18-8
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1398782
• PubChem ID: 5380179
• Update Time: 2025-04-20

1-phenyl-4-[(e)-2-phenylethenyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-[(e)-2-phenylethenyl]benzene
• trans-1-(4-biphenylene)-2-phenylethylene
• 4-phenyl-trans-stilbene
• (E)-1-(4-biphenylyl)-2-phenylethene
• 1-phenyl-2-(4'-biphenyl)-(Z)-ethene
• (E)-4-styryl-[1,1']biphenyl
• NSC87970
• trans-1-(4-biphenylyl)-2-phenyl-ethylene
• (E)-4-styryl-1,1'-biphenyl
• AC1NTFPB
• trans-1-(4-biphenylene)-2-phenylethylene; 4-phenyl-trans-stilbene; (E)-1-(4-biphenylyl)-2-phenylethene; 1-phenyl-2-(4'-biphenyl)-(Z)-ethene; (E)-4-styryl-[1,1']biphenyl; NSC87970; trans-1-(4-biphenylyl)-2-phenyl-ethylene; (E)-4-styryl-1,1'-biphenyl; AC1NTFPB;
• 4-phenylstilbene
• RTCXQMFXAWOHKN-VAWYXSNFSA-N
• HS-6065
• AKOS021983637
• 21175-18-8
• 4-[(1E)-2-PHENYLETHENYL]-1,1'-BIPHENYL
• DTXSID60418849
• 4-Styryl-biphenyl
• benzene, [2-[1,1'-biphenyl]-4-ylethenyl]-
• NSC-87970
• (E)-4-Phenylstilbene

• Inchi： 1S/C20H16/c1-3-7-17(8-4-1)11-12-18-13-15-20(16-14-18)19-9-5-2-6-10-19/h1-16H/b12-11+
• InChI Key： RTCXQMFXAWOHKN-VAWYXSNFSA-N
• SMILES： C1(C=CC(/C=C/C2C=CC=CC=2)=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.12528
• Monoisotopic Mass: 256.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 5.52400